Cas no 700852-39-7 (N-(3-chloro-4-fluorophenyl)-2,3,5,6-tetramethylbenzene-1-sulfonamide)

• Product Name: N-(3-chloro-4-fluorophenyl)-2,3,5,6-tetramethylbenzene-1-sulfonamide
• CAS No: 700852-39-7
• MF: C₁₆H₁₇ClFNO₂S
• MW: 341.828085660934
• CID: 5419592
• Update Time: 2025-05-24

N-(3-chloro-4-fluorophenyl)-2,3,5,6-tetramethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-fluorophenyl)-2,3,5,6-tetramethylbenzenesulfonamide
• N-(3-chloro-4-fluorophenyl)-2,3,5,6-tetramethylbenzene-1-sulfonamide

• Inchi： 1S/C16H17ClFNO2S/c1-9-7-10(2)12(4)16(11(9)3)22(20,21)19-13-5-6-15(18)14(17)8-13/h5-8,19H,1-4H3
• InChI Key： NBRBRHXXFDWHMJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(F)C(Cl)=C2)(=O)=O)=C(C)C(C)=CC(C)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-(3-chloro-4-fluorophenyl)-2,3,5,6-tetramethylbenzene-1-sulfonamide

N-(3-chloro-4-fluorophenyl)-2,3,5,6-tetramethylbenzene-1-sulfonamide: A Comprehensive Overview

N-(3-chloro-4-fluorophenyl)-2,3,5,6-tetramethylbenzene-1-sulfonamide, also known by its CAS number 700852-39-7, is a highly specialized organic compound with significant applications in various fields. This compound is a sulfonamide derivative characterized by its unique structure, which includes a sulfonamide group attached to a benzene ring that is further substituted with multiple methyl groups and halogen atoms. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it valuable in research and industrial settings.

The chemical structure of this compound is notable for its complexity and functional group diversity. The benzene ring serves as the central framework, with a sulfonamide group (-SO₂-NH-) attached at the 1-position. At the 3-position of the benzene ring is a chlorine atom (Cl), while the 4-position bears a fluorine atom (F). Additionally, the 2-, 3-, 5-, and 6-positions of the benzene ring are all substituted with methyl groups (-CH₃). This substitution pattern not only enhances the stability of the molecule but also contributes to its unique reactivity and solubility characteristics.

Recent studies have highlighted the potential of N-(3-chloro-4-fluorophenyl)-2,3,5,6-tetramethylbenzene-1-sulfonamide in various applications. For instance, researchers have explored its role as an intermediate in the synthesis of advanced materials and pharmaceutical compounds. Its ability to undergo nucleophilic aromatic substitution reactions has made it a valuable building block in organic synthesis. Furthermore, the compound's stability under harsh chemical conditions makes it suitable for use in high-throughput screening processes in drug discovery.

In terms of synthesis, this compound can be prepared through a multi-step process involving electrophilic substitution reactions on aromatic rings. The introduction of chlorine and fluorine atoms at specific positions requires precise control over reaction conditions to ensure regioselectivity. The subsequent attachment of methyl groups and the sulfonamide moiety involves additional steps that demand meticulous optimization to achieve high yields and purity.

From an analytical standpoint, CAS No 700852-39-7 has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into the compound's molecular structure and stability under different conditions. For example, NMR analysis has revealed information about the electronic environment of protons in different parts of the molecule, while MS has helped confirm the molecular weight and fragmentation patterns.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements have explored its use in polymer chemistry as a cross-linking agent due to its ability to form stable bonds under thermal or chemical stimuli. Additionally, its role as a catalyst in certain organic transformations has been reported in recent literature.

In conclusion, N-(3-chloro-4-fluorophenyl)-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS No 700852-39-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial processes. As ongoing research continues to uncover new potential uses for this compound, its significance in the field of organic chemistry is expected to grow further.